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Compound of Interest

Compound Name: (Bromomethyl)cyclopentane

Cat. No.: B151954 Get Quote

Technical Support Center:
(Bromomethyl)cyclopentane
This guide provides essential information for researchers, scientists, and drug development

professionals on the proper storage, handling, and troubleshooting of

(Bromomethyl)cyclopentane (CAS: 3814-30-0).

Frequently Asked Questions (FAQs)
Section 1: General Information & Properties
Q1: What is (Bromomethyl)cyclopentane?

(Bromomethyl)cyclopentane is an organic compound consisting of a cyclopentane ring

substituted with a bromomethyl group.[1] It is a colorless to pale yellow liquid at room

temperature.[1][2] This compound serves as a versatile building block and a key intermediate in

organic synthesis, particularly for constructing complex Active Pharmaceutical Ingredients

(APIs).[1][3] Its reactivity is centered around the bromomethyl group, which readily participates

in nucleophilic substitution reactions.[4][5]

Q2: What are the key physical and chemical properties of (Bromomethyl)cyclopentane?

The table below summarizes the key properties of (Bromomethyl)cyclopentane.
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Property Value Source(s)

Molecular Formula C₆H₁₁Br [5][6][7]

Molecular Weight 163.06 g/mol [6][7][8]

Appearance Colorless to light yellow liquid [1][2][9]

Boiling Point
163°C (at 760 mmHg); 76-

77°C (at 26 mmHg)
[3][10]

Melting Point -66°C [3]

Density ~1.271 - 1.326 g/cm³ [2][3]

Flash Point ~57 - 59°C [2][3][10]

Solubility

Sparingly soluble in water;

Soluble in organic solvents like

ethanol and ether.

[3][5]

Section 2: Safe Handling and Personal Protection
Q3: What are the primary hazards associated with (Bromomethyl)cyclopentane?

(Bromomethyl)cyclopentane is a hazardous chemical that requires careful handling.[5] It is a

flammable liquid and vapor.[3][7] Acute exposure can cause irritation to the eyes, skin, and

respiratory tract.[3][5] The compound is also classified as toxic or harmful if swallowed.[6][7]
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Hazard Class GHS Hazard Code Description Source(s)

Flammable Liquid H226
Flammable liquid and

vapor
[7][9]

Acute Toxicity, Oral H301 / H302
Toxic or harmful if

swallowed
[7]

Acute Toxicity, Dermal H312
Harmful in contact

with skin
[7]

Skin Irritation H315 Causes skin irritation [7]

Eye Irritation H319
Causes serious eye

irritation
[7]

Acute Toxicity,

Inhalation
H332 Harmful if inhaled [7]

Q4: What personal protective equipment (PPE) should be worn when handling this chemical?

To minimize risk of exposure, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield as described by OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[10][11]

Hand Protection: Wear appropriate chemical-resistant gloves.

Skin and Body Protection: A lab coat is required. For larger quantities or in case of potential

splashing, additional protective clothing should be worn to prevent skin exposure.[10]

Respiratory Protection: All handling should be done in a well-ventilated area, preferably

within a chemical fume hood.[5][12] If exposure limits may be exceeded, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[10]

Q5: What are the essential steps for safely handling (Bromomethyl)cyclopentane in a

laboratory setting?

Adherence to a strict experimental protocol is crucial for safety.
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Experimental Protocol: Safe Handling

Preparation: Before starting, ensure an eyewash station and safety shower are nearby and

accessible.[10] Read the Safety Data Sheet (SDS) thoroughly.

Ventilation: Conduct all work in a certified chemical fume hood to avoid inhalation of vapors.

[5][12]

Ignition Sources: This is a flammable liquid.[10] Keep it away from all sources of ignition,

including heat, sparks, open flames, and hot surfaces.[9][10][11]

Grounding: Ground and bond containers when transferring material to prevent static

discharge.[9][10][11]

Tools: Use only non-sparking tools during transfer and handling.[9][10][11]

Personal Contact: Avoid all personal contact, including inhalation and contact with skin and

eyes.[12]

After Handling: Wash hands and any exposed skin thoroughly after handling.[10]

Q6: What should I do in case of accidental exposure?

Immediate action is critical in case of an accident.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek medical attention.[10][11]

Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty

of water. Seek medical attention if irritation occurs.[10]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing. If breathing is difficult or if you feel unwell, call a poison center or doctor.[10]

Ingestion: If swallowed, seek medical advice immediately and show the container or label

whenever possible.[3] Do NOT induce vomiting.[11]

Section 3: Storage and Stability
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Q7: What are the correct procedures for storing (Bromomethyl)cyclopentane?

Proper storage is essential to maintain the chemical's integrity and for safety.

Parameter Recommendation Source(s)

Location
Store in a cool, dry, and well-

ventilated area.
[5][9][12]

Temperature

Room temperature is

acceptable, but a cool (<15°C)

and dark place is

recommended for optimal

stability.

[3][9]

Container Keep container tightly closed. [9][10][11]

Container Material
Use compatible materials such

as glass or stainless steel.
[5]

Atmosphere
For long-term storage,

consider an inert atmosphere.
[3]

Segregation
Store away from incompatible

materials.
[5][12]

Q8: Which materials are incompatible with (Bromomethyl)cyclopentane?

To prevent hazardous reactions, (Bromomethyl)cyclopentane should be stored separately

from:

Strong bases[5][11]

Nucleophiles[5]

Strong oxidizing agents[11]

Reducing agents[5]

Q9: My (Bromomethyl)cyclopentane has turned a pale yellow. Is it still usable?
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The product is often described as a colorless to pale yellow liquid.[1][2] A slight yellow color

does not necessarily indicate significant degradation. However, for sensitive pharmaceutical

applications where high purity is critical, discoloration could be a sign of impurity formation.[1] It

is recommended to verify the purity using an appropriate analytical method (e.g., GC, NMR)

before use in a critical reaction step.

Section 4: Experimental Troubleshooting
Q10: My nucleophilic substitution reaction with (Bromomethyl)cyclopentane is not proceeding

or is giving a low yield. What are the common causes?

Several factors can affect the outcome of a reaction involving (Bromomethyl)cyclopentane.

The troubleshooting workflow below can help identify the issue. Common problems include

reagent purity, reaction conditions, and the inherent reactivity of the substrates. For alkyl

halides, the order of reactivity in Sₙ2 reactions is generally primary > secondary > tertiary.[13]
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Caption: Troubleshooting workflow for low-yield reactions.
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Q11: I am observing unexpected side products in my reaction. What could be the reason?

The presence of impurities in the starting material is a common cause of unexpected side

products, which can lead to significant deviations in reaction outcomes, especially in drug

development.[1] Another possibility is competing reaction pathways. While

(Bromomethyl)cyclopentane is a primary halide favoring Sₙ2 reactions, elimination reactions

can sometimes occur, particularly with sterically hindered or strong bases at elevated

temperatures. Review your reaction conditions and consider purifying the starting material.

Q12: How can I confirm the purity of my (Bromomethyl)cyclopentane before use?

Experimental Protocol: Purity Verification

Gas Chromatography (GC): This is an excellent method to determine the percentage purity

of the compound. A pure sample should show a single major peak. The TCI America product

specification, for example, lists a purity of >98.0% by GC.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the

chemical structure and detect organic impurities. The spectrum should be clean and match

the expected structure of (Bromomethyl)cyclopentane.

Appearance: Visually inspect the liquid. While not a quantitative measure, a clear, colorless

appearance is a good initial indicator of purity.[2][9] Significant discoloration may warrant

further analytical checks.

Section 5: Disposal
Q13: How should I properly dispose of waste (Bromomethyl)cyclopentane and contaminated

materials?

(Bromomethyl)cyclopentane and its containers must be disposed of as hazardous waste.[12]

Chemical Waste: Consult local, regional, or national waste management authorities for

disposal guidelines. Options may include incineration in a licensed facility after admixture

with a suitable combustible material or burial in a specifically licensed landfill.[12]
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Contaminated Materials: Absorbent materials, empty containers, and used PPE should be

collected in suitable, closed containers for disposal.[10]

Empty Containers: Do not cut, drill, grind, or weld on or near containers, even empty ones,

as they may contain explosive vapors.[12] Observe all label safeguards until containers are

properly cleaned or destroyed.[12]

(Bromomethyl)cyclopentane
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Caption: Decision tree for proper storage upon receipt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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